Cas no 62616-60-8 (Thiourea, N-(4-chloro-2,5-dimethylphenyl)-N'-methyl-)

• Product Name: Thiourea, N-(4-chloro-2,5-dimethylphenyl)-N'-methyl-
• CAS No: 62616-60-8
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 438031
• PubChem ID: 21324698
• Update Time: 2025-04-19

Thiourea, N-(4-chloro-2,5-dimethylphenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-chloro-2,5-dimethylphenyl)-N'-methyl-
• 1-(4-chloro-2,5-dimethylphenyl)-3-methylthiourea
• DTXSID80612428
• SCHEMBL11541473
• N-(4-Chloro-2,5-dimethylphenyl)-N'-methylthiourea
• 62616-60-8

• Inchi： 1S/C10H13ClN2S/c1-6-5-9(13-10(14)12-3)7(2)4-8(6)11/h4-5H,1-3H3,(H2,12,13,14)
• InChI Key： HCPXGRYHUMVLFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C)NC(NC)=S

Computed Properties

• Exact Mass: 228.04899
• Monoisotopic Mass: 228.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06